Cas no 1311314-49-4 (6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride)

• Product Name: 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride
• CAS No: 1311314-49-4
• MF: C₆H₉ClF₃N
• MW: 187.590571165085
• CID: 5158803
• Update Time: 2026-03-04

6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride
• (1*R,5S*,6S*)-6-(Trifluoromethyl)-3-azabicyclo-[3.1.0]hexane hydrochloride
• endo-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride
• endo-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexanehydrochloride
• exo-6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride
• 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride

• Inchi： 1S/C6H8F3N.ClH/c7-6(8,9)5-3-1-10-2-4(3)5;/h3-5,10H,1-2H2;1H
• InChI Key： RJEVOPRUJWDKRJ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C2CNCC21)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Topological Polar Surface Area: 12

Additional information on 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane;hydrochloride

6-(Trifluoromethyl)-3-azabicyclo[3.1.0]hexane Hydrochloride: A Comprehensive Overview

The compound 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride (CAS No. 1311314-49-4) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and versatility in chemical reactions. The presence of the trifluoromethyl group (-CF₃) introduces additional functionality, making this compound particularly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of bicyclic amines like 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride in drug discovery. The rigid bicyclic structure provides stability and enhances bioavailability, which are critical factors in pharmaceutical development. Moreover, the trifluoromethyl group is known to improve lipophilicity and metabolic stability, making this compound a promising candidate for designing novel therapeutic agents.

One of the most notable applications of 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride is in the synthesis of advanced materials. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of semiconducting polymers and organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer backbones can significantly enhance charge transport properties, leading to more efficient electronic devices.

In addition to its material science applications, 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride has shown potential in catalysis. The nitrogen atom within the bicyclic structure can act as a Lewis base, enabling the compound to function as a catalyst in various organic reactions, such as aldol condensations and Michael additions. This capability is particularly valuable in green chemistry, where the development of efficient and environmentally friendly catalysts is a priority.

The synthesis of 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride involves a multi-step process that combines principles from both synthetic and analytical chemistry. Recent advancements in asymmetric synthesis have allowed for the production of enantiomerically pure samples, which are essential for studying the stereochemical properties of this compound.

From a structural perspective, 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride exhibits a fascinating balance between rigidity and flexibility. The bicyclic framework provides structural integrity, while the trifluoromethyl group introduces dynamic electronic effects that can be exploited in various chemical transformations.

In conclusion, 6-(trifluoromethyl)-3-azabicyclo[3.1.0]hexane hydrochloride (CAS No. 1311314-49-4) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking to push the boundaries of modern science and technology.